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Cat. No.: B146725 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N,N-Dimethylacetoacetamide (DMAA), systematically named N,N-Dimethyl-3-

oxobutanamide, is a versatile organic compound with significant applications across various

scientific and industrial sectors.[1][2] It is recognized for its role as a co-promoter in the

production of unsaturated polyester resins, particularly in formulations for coatings and

adhesives.[3] Furthermore, its utility extends to being an intermediate in the synthesis of

pharmaceuticals, agrochemicals such as insecticides, and dyes.[1][4] This guide provides a

comprehensive overview of its chemical properties, structure, and relevant experimental

protocols.

Chemical Structure
N,N-Dimethylacetoacetamide possesses a molecular formula of C₆H₁₁NO₂ and a molecular

weight of approximately 129.16 g/mol .[5][6] The structure features a dimethylamino group

attached to an acetoacetamide moiety.[1] Key structural characteristics include two carbonyl

groups—an amide and a ketone—separated by a methylene bridge.[2]

Canonical SMILES: CC(=O)CC(=O)N(C)C[1]

InChI: InChI=1S/C6H11NO2/c1-5(8)4-6(9)7(2)3/h4H2,1-3H3[1]
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Chemical and Physical Properties
N,N-Dimethylacetoacetamide is typically a clear, colorless to pale yellow liquid.[1][3] It is

soluble in water and other organic solvents.[1] A summary of its key quantitative properties is

presented in the table below.

Property Value Reference(s)

CAS Number 2044-64-6 [1]

Molecular Formula C₆H₁₁NO₂ [1]

Molecular Weight 129.16 g/mol [5]

Appearance Clear, colorless to yellow liquid [1]

Boiling Point 105 °C (lit.)

Melting Point -55 °C [2]

Density 1.067 g/mL at 25 °C

Flash Point 122 °C (251.6 °F) - closed cup

Refractive Index (n20/D) 1.447

pKa 12.82 ± 0.46 (Predicted) [1]

Solubility Soluble in water [1]

Vapor Pressure 19.84 hPa at 25 °C

Experimental Protocols
Synthesis of N,N-Dimethyl-3-oxobutanamide
A common method for the synthesis of N,N-Dimethylacetoacetamide involves the reaction of

dimethylamine with diketene acetone adduct.[4][7]

Materials:

Dimethylamine (2.00 M solution)
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Diketene acetone adduct

Toluene

Ethyl acetate (EtOAc) for purification

Procedure:

In a reaction vessel, dissolve 5.00 ml of dimethylamine (2.00 M, 10.0 mmol, 2.0 eq.) in 15 ml

of toluene.[4]

Over a period of 5 minutes, add 0.670 ml of diketene acetone adduct (5.00 mmol, 1.0 eq.)

dropwise to the solution.[4]

Stir the resulting mixture at room temperature for 15 minutes.[4]

Following the initial stirring, heat the mixture to reflux and continue stirring for 12 hours.[4]

After the reaction is complete, allow the mixture to cool to room temperature.[4]

Remove the toluene solvent under reduced pressure (in vacuo).[4]

The crude product is then purified by flash chromatography (FC) using ethyl acetate as the

eluent to yield N,N-dimethyl-3-oxobutanamide.[4]

Logical Workflow of Synthesis
The synthesis of N,N-Dimethylacetoacetamide can be visualized as a sequential process

involving the reaction of starting materials, followed by a reaction period and subsequent

purification.
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Reactant Preparation
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Caption: Synthesis workflow for N,N-Dimethylacetoacetamide.

Spectroscopic Data
Spectroscopic analysis is crucial for the characterization of N,N-Dimethylacetoacetamide.

¹H NMR Spectrum: The proton NMR spectrum provides information about the hydrogen

atoms in the molecule.[8]

Mass Spectrum: The mass spectrum shows the fragmentation pattern of the molecule upon

ionization, confirming its molecular weight.[6]

IR Spectrum: The infrared spectrum reveals the presence of functional groups, such as the

carbonyl groups of the amide and ketone.

For detailed spectral data and images, it is recommended to consult spectral databases such

as the NIST WebBook or ChemicalBook.[6][8]

Safety and Handling
N,N-Dimethylacetoacetamide is considered to have low toxicity for usual industrial or

commercial handling by trained personnel.[9] However, it can be irritating to the eyes and skin.

[9] When handling this chemical, it is important to use appropriate personal protective

equipment, including safety goggles and gloves.[10] The compound is stable under normal

conditions and should be stored in a cool, dry, and well-ventilated area.[9][10] It is incompatible
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with strong oxidizing agents.[9] In case of fire, use water, fog, mist, or carbon dioxide.[1] When

heated to decomposition, it may emit toxic fumes of nitrogen oxides.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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